Cas no 2225178-83-4 (5-Chloro-6-(2-methylimidazol-1-yl)pyridine-3-boronic acid)

• Product Name: 5-Chloro-6-(2-methylimidazol-1-yl)pyridine-3-boronic acid
• CAS No: 2225178-83-4
• MF: C₉H₉BClN₃O₂
• MW: 237.45
• CID: 5144154
• PubChem ID: 133555075
• Update Time: 2025-06-10

5-Chloro-6-(2-methylimidazol-1-yl)pyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-(2-methylimidazol-1-yl)pyridine-3-boronic acid
• (5-Chloro-6-(2-methyl-1H-imidazol-1-yl)pyridin-3-yl)boronic acid
• 2225178-83-4

• Inchi： 1S/C9H9BClN3O2/c1-6-12-2-3-14(6)9-8(11)4-7(5-13-9)10(15)16/h2-5,15-16H,1H3
• InChI Key： AIRHLILKGPJXRN-UHFFFAOYSA-N
• SMILES： B(C1=CC(Cl)=C(N2C(C)=NC=C2)N=C1)(O)O

Computed Properties

• Exact Mass: 237.0476344g/mol
• Monoisotopic Mass: 237.0476344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.2Ų

Additional information on 5-Chloro-6-(2-methylimidazol-1-yl)pyridine-3-boronic acid

Comprehensive Overview of 5-Chloro-6-(2-methylimidazol-1-yl)pyridine-3-boronic acid (CAS No. 2225178-83-4)

5-Chloro-6-(2-methylimidazol-1-yl)pyridine-3-boronic acid (CAS No. 2225178-83-4) is a specialized boronic acid derivative widely utilized in pharmaceutical research and organic synthesis. This compound belongs to the class of heterocyclic boronic acids, which are pivotal in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery. Its unique structure, featuring a pyridine core substituted with a chloro group and a 2-methylimidazole moiety, makes it a versatile intermediate for designing kinase inhibitors and other bioactive molecules.

The growing interest in 5-Chloro-6-(2-methylimidazol-1-yl)pyridine-3-boronic acid is driven by its applications in targeted cancer therapies and precision medicine. Researchers frequently search for "boronic acid in drug development" or "pyridine-based kinase inhibitors," reflecting its relevance in addressing unmet medical needs. Its CAS No. 2225178-83-4 is often queried in databases like SciFinder and Reaxys, underscoring its importance in high-throughput screening and fragment-based drug design.

From a synthetic perspective, this compound exemplifies the convergence of medicinal chemistry and materials science. Its boronic acid functional group enables efficient bioconjugation, a feature exploited in proteolysis-targeting chimeras (PROTACs)—a hot topic in degradation therapeutics. Searches for "imidazole-pyridine hybrids" or "boronic acid stability" highlight user concerns about its storage conditions and reactivity, which are critical for laboratory handling.

In the context of green chemistry, 5-Chloro-6-(2-methylimidazol-1-yl)pyridine-3-boronic acid aligns with trends toward atom-efficient synthesis. Its role in C–C bond formation reactions reduces waste generation compared to traditional methods. Queries like "sustainable boronic acid catalysts" or "eco-friendly coupling reagents" resonate with industries aiming to minimize environmental impact while maintaining synthetic efficiency.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy and HPLC purity analysis. Researchers often inquire about "boronic acid quantification methods" or "pyridine derivative solubility," reflecting practical challenges in its application. The 2-methylimidazole substitution further influences its logP and bioavailability, making it a subject of ADMET studies.

Emerging applications of CAS No. 2225178-83-4 extend to bioconjugation for diagnostic probes and PET tracer development. The compound’s ability to form stable boronate esters with diols is leveraged in glucose sensing technologies—a trending topic linked to diabetes management. Searches for "boronic acid sensors" or "imidazole fluorescence" underscore its interdisciplinary utility.

Quality control of 5-Chloro-6-(2-methylimidazol-1-yl)pyridine-3-boronic acid demands rigorous chromatographic separation to ensure ≥95% purity, a common requirement for pharmaceutical intermediates. Users frequently seek "HPLC methods for boronic acids" or "lyophilization of heterocycles," indicating a need for standardized protocols. Its hygroscopic nature also prompts queries about "desiccants for boronate storage."

In summary, 5-Chloro-6-(2-methylimidazol-1-yl)pyridine-3-boronic acid (CAS No. 2225178-83-4) epitomizes innovation at the intersection of organic synthesis and biomedical research. Its multifaceted roles—from catalysis to theranostics—ensure its prominence in both academic and industrial settings, answering contemporary demands for molecular diversity and therapeutic precision.